Cas no 922014-81-1 (N'-(4-methoxyphenyl)-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylethanediamide)

N'-(4-methoxyphenyl)-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylethanediamide is a complex organic compound with distinct structural features. It exhibits high purity and stability, making it suitable for various applications in organic synthesis and pharmaceutical research. This compound's unique structural arrangement offers potential for diverse chemical transformations, contributing to its utility in drug discovery and material science.

N'-(4-methoxyphenyl)-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylethanediamide structure

922014-81-1 structure

Product Name:N'-(4-methoxyphenyl)-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylethanediamide

CAS No:922014-81-1

MF:C₂₄H₃₀N₄O₄

MW:438.519405841827

CID:5913032

PubChem ID:44024722

Update Time:2025-06-18

N'-(4-methoxyphenyl)-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

- N1-(4-methoxyphenyl)-N2-(2-(1-methylindolin-5-yl)-2-morpholinoethyl)oxalamide
- N'-(4-methoxyphenyl)-N-[2-(1-methyl-2,3-dihydroindol-5-yl)-2-morpholin-4-ylethyl]oxamide
- AKOS024636460
- N'-(4-methoxyphenyl)-N-[2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethyl]ethanediamide
- 922014-81-1
- F2291-0622
- Ethanediamide, N1-[2-(2,3-dihydro-1-methyl-1H-indol-5-yl)-2-(4-morpholinyl)ethyl]-N2-(4-methoxyphenyl)-
- N'-(4-methoxyphenyl)-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylethanediamide
- Inchi： 1S/C24H30N4O4/c1-27-10-9-18-15-17(3-8-21(18)27)22(28-11-13-32-14-12-28)16-25-23(29)24(30)26-19-4-6-20(31-2)7-5-19/h3-8,15,22H,9-14,16H2,1-2H3,(H,25,29)(H,26,30)
- InChI Key： XBVKVFWQHAINQR-UHFFFAOYSA-N
- SMILES： C(NCC(C1C=CC2=C(C=1)CCN2C)N1CCOCC1)(=O)C(NC1=CC=C(OC)C=C1)=O

Computed Properties

Exact Mass: 438.22670545g/mol
Monoisotopic Mass: 438.22670545g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 32
Rotatable Bond Count: 6
Complexity: 634
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 83.1Å²

Experimental Properties

Density: 1.259±0.06 g/cm3(Predicted)
pka: 11.01±0.70(Predicted)

N'-(4-methoxyphenyl)-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylethanediamide Pricemore >>

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